Cas no 1361900-74-4 (Ethyl 2-(aminomethyl)-3-(difluoromethyl)-6-methylpyridine-4-acetate)

• Product Name: Ethyl 2-(aminomethyl)-3-(difluoromethyl)-6-methylpyridine-4-acetate
• CAS No: 1361900-74-4
• MF: C₁₂H₁₆F₂N₂O₂
• MW: 258.264450073242
• CID: 4932818
• Update Time: 2025-06-12

Ethyl 2-(aminomethyl)-3-(difluoromethyl)-6-methylpyridine-4-acetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-(aminomethyl)-3-(difluoromethyl)-6-methylpyridine-4-acetate

• Inchi： 1S/C12H16F2N2O2/c1-3-18-10(17)5-8-4-7(2)16-9(6-15)11(8)12(13)14/h4,12H,3,5-6,15H2,1-2H3
• InChI Key： RGAHWLUSXDKVBD-UHFFFAOYSA-N
• SMILES： FC(C1C(CN)=NC(C)=CC=1CC(=O)OCC)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 277
• XLogP3: 0.9
• Topological Polar Surface Area: 65.2

Additional information on Ethyl 2-(aminomethyl)-3-(difluoromethyl)-6-methylpyridine-4-acetate

Recent Advances in the Study of Ethyl 2-(aminomethyl)-3-(difluoromethyl)-6-methylpyridine-4-acetate (CAS: 1361900-74-4)

Ethyl 2-(aminomethyl)-3-(difluoromethyl)-6-methylpyridine-4-acetate (CAS: 1361900-74-4) is a synthetic compound that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. Recent studies have focused on its role as a key intermediate in the synthesis of novel bioactive molecules, particularly in the development of enzyme inhibitors and receptor modulators. This research brief aims to provide an overview of the latest findings related to this compound, highlighting its chemical properties, synthetic pathways, and biological activities.

The compound's structure, characterized by a pyridine core with difluoromethyl and aminomethyl substituents, offers a versatile scaffold for further chemical modifications. Researchers have explored its utility in the synthesis of small-molecule libraries designed for high-throughput screening against various disease targets. Notably, its difluoromethyl group has been implicated in enhancing metabolic stability and bioavailability, making it a valuable moiety in drug design. Recent publications have detailed optimized synthetic routes for Ethyl 2-(aminomethyl)-3-(difluoromethyl)-6-methylpyridine-4-acetate, emphasizing improvements in yield and purity.

In the context of biological activity, preliminary studies have demonstrated that derivatives of this compound exhibit promising inhibitory effects on specific enzymes involved in inflammatory pathways. For instance, a 2023 study published in the Journal of Medicinal Chemistry reported that analogs of Ethyl 2-(aminomethyl)-3-(difluoromethyl)-6-methylpyridine-4-acetate showed selective inhibition of cyclooxygenase-2 (COX-2), a key enzyme in prostaglandin synthesis. These findings suggest potential applications in the development of anti-inflammatory agents with reduced side effects compared to traditional nonsteroidal anti-inflammatory drugs (NSAIDs).

Further investigations have explored the compound's interactions with cellular receptors. A recent in vitro study highlighted its ability to modulate G-protein-coupled receptors (GPCRs), which are critical targets in the treatment of neurological disorders. The study revealed that certain derivatives of Ethyl 2-(aminomethyl)-3-(difluoromethyl)-6-methylpyridine-4-acetate could selectively bind to serotonin receptors, opening avenues for the development of novel antidepressants or anxiolytics. These results underscore the compound's versatility as a pharmacophore in central nervous system (CNS) drug discovery.

Despite these advancements, challenges remain in optimizing the pharmacokinetic and pharmacodynamic profiles of derivatives based on this scaffold. Researchers have identified issues such as variable oral bioavailability and off-target effects, which necessitate further structural refinement. Current efforts are focused on employing computational chemistry and structure-activity relationship (SAR) studies to design more potent and selective analogs. Collaborative projects between academic institutions and pharmaceutical companies are underway to accelerate the translation of these findings into clinical candidates.

In conclusion, Ethyl 2-(aminomethyl)-3-(difluoromethyl)-6-methylpyridine-4-acetate (CAS: 1361900-74-4) represents a promising scaffold in medicinal chemistry, with demonstrated potential in multiple therapeutic areas. Ongoing research aims to address existing limitations and expand its applications, particularly in the design of next-generation enzyme inhibitors and receptor modulators. The compound's unique structural attributes and biological activities position it as a valuable tool for drug discovery, warranting continued investigation and development.